Cas no 710942-12-4 (3-AMINO-3-CYCLOPROPYL-2,2-DIMETHYLPROPANOIC ACID)

• Product Name: 3-AMINO-3-CYCLOPROPYL-2,2-DIMETHYLPROPANOIC ACID
• CAS No: 710942-12-4
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 5575850
• PubChem ID: 55291796
• Update Time: 2025-10-19

3-AMINO-3-CYCLOPROPYL-2,2-DIMETHYLPROPANOIC ACID Chemical and Physical Properties

Names and Identifiers

• EN300-1296944
• 3-amino-3-cyclopropyl-2,2-dimethylpropanoic acid
• 3-amino-3-cyclopropyl-2,2-dimethylpropanoicacid
• 710942-12-4
• AKOS006366323
• Cyclopropanepropanoic acid, β-amino-α,α-dimethyl-
• 3-AMINO-3-CYCLOPROPYL-2,2-DIMETHYLPROPANOIC ACID

• Inchi： 1S/C8H15NO2/c1-8(2,7(10)11)6(9)5-3-4-5/h5-6H,3-4,9H2,1-2H3,(H,10,11)
• InChI Key： WTSMQDGZFPWJOU-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C)(C)C(N)C1CC1

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.149±0.06 g/cm3(Predicted)
• Boiling Point: 274.8±23.0 °C(Predicted)
• pka: 3.90±0.15(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-AMINO-3-CYCLOPROPYL-2,2-DIMETHYLPROPANOIC ACID

Introduction to 3-AMINO-3-CYCLOPROPYL-2,2-DIMETHYLPROPANOIC ACID (CAS No. 710942-12-4)

3-Amino-3-cyclopropyl-2,2-dimethylpropanoic acid (CAS No. 710942-12-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural motif—a cyclopropyl group attached to an amino-substituted branched-chain carboxylic acid—has emerged as a versatile intermediate in the development of novel therapeutic agents. The cyclopropyl ring, known for its metabolic stability and distinct electronic properties, makes this molecule particularly intriguing for medicinal chemists seeking to design molecules with enhanced pharmacokinetic profiles.

The chemical structure of 3-amino-3-cyclopropyl-2,2-dimethylpropanoic acid can be described as a derivative of isovaleric acid, where the terminal methyl groups are replaced by a cyclopropyl ring and an amino group at the third carbon position. This substitution pattern imparts unique reactivity and steric constraints that can be exploited in drug design. The presence of both an amino group and a carboxylic acid moiety allows for further functionalization, making it a valuable building block in peptide mimetics and enzyme inhibitors.

In recent years, the pharmaceutical industry has seen a surge in the development of peptidomimetics—molecules designed to mimic the biological activity of peptides while avoiding their limitations, such as rapid degradation and poor oral bioavailability. 3-Amino-3-cyclopropyl-2,2-dimethylpropanoic acid has been identified as a key intermediate in the synthesis of such mimetics. Its cyclopropyl side chain provides steric hindrance that can improve binding affinity to target proteins, while the amino group allows for amide bond formation, which is crucial for constructing peptidomimetic cores.

One of the most compelling applications of 3-amino-3-cyclopropyl-2,2-dimethylpropanoic acid lies in its role as a precursor to non-proteinogenic amino acids. These non-proteinogenic amino acids are increasingly being explored for their potential in modulating biological pathways that are not accessible through traditional protein-based therapeutics. For instance, researchers have utilized derivatives of this compound to develop inhibitors targeting enzymes involved in cancer metabolism. The cyclopropyl group's stability under metabolic conditions ensures that these inhibitors remain active long enough to exert their therapeutic effects.

The synthesis of 3-amino-3-cyclopropyl-2,2-dimethylpropanoic acid presents unique challenges due to the stability of the cyclopropyl ring and the need for precise functional group manipulation. Advances in synthetic methodologies have enabled more efficient routes to this compound, including transition-metal-catalyzed reactions and asymmetric hydrogenations that preserve the stereochemistry of the cyclopropyl moiety. These advancements have not only improved yield but also reduced the environmental impact of its production.

Recent studies have highlighted the potential of 3-amino-3-cyclopropyl-2,2-dimethylpropanoic acid in addressing neurological disorders. Researchers have demonstrated that peptidomimetics derived from this compound can modulate neurotransmitter receptors with high selectivity. This selectivity is critical for developing treatments that target specific neurological pathways without affecting other systems, thereby minimizing side effects. The ability to fine-tune the structure of these peptidomimetics using 3-amino-3-cyclopropyl-2,2-dimethylpropanoic acid as a scaffold has opened new avenues for drug discovery in neurology.

The compound's utility extends beyond peptidomimetics; it has also been explored as a component in protease inhibitors. Proteases play essential roles in various physiological processes, and their dysregulation is associated with numerous diseases, including cancer and infectious diseases. By incorporating 3-amino-3-cyclopropyl-2,2-dimethylpropanoic acid into protease inhibitor designs, researchers aim to develop molecules that can selectively inhibit pathogenic proteases while sparing beneficial ones. This selective inhibition is achieved by leveraging the unique steric and electronic properties of the cyclopropyl group to disrupt enzyme-substrate interactions.

The growing interest in 3-amino-3-cyclopropyl-2,2-dimethylpropanoic acid has also spurred innovation in computational chemistry and molecular modeling. These tools are being used to predict how modifications to its structure will affect its biological activity. For example, virtual screening techniques have identified novel derivatives with enhanced binding affinity to target enzymes. Such computational approaches complement experimental efforts by providing rapid screening of large libraries of compounds before synthesis begins.

In conclusion,3-amino-3-cyclopropyl-2,2-dimethylpropanoic acid (CAS No. 710942-12-4) represents a promising scaffold for developing next-generation therapeutics across multiple disease areas. Its unique structural features—particularly the cyclopropyl ring—make it an invaluable intermediate in synthetic chemistry and drug design. As research continues to uncover new applications for this compound,3-amino-3-cyclopropyl-2,2-dimethylpropanoic acid is poised to play an increasingly important role in pharmaceutical innovation.